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Introduction

Reversan (also known as CBLC4H10) is a potent, selective, and non-toxic inhibitor of
Multidrug Resistance-Associated Protein 1 (MRP1 or ABCC1) and P-glycoprotein (P-gp or
ABCBL1).[1][2] These ATP-binding cassette (ABC) transporters are frequently overexpressed in
cancer cells, leading to the efflux of chemotherapeutic agents and subsequent multidrug
resistance (MDR).[2][3] Reversan has been shown to reverse this resistance, thereby
sensitizing cancer cells to conventional chemotherapy.[3] These application notes provide
detailed protocols for utilizing Reversan in cell culture experiments to study and overcome
MDR.

Mechanism of Action

MRP1 and P-gp are transmembrane proteins that act as ATP-dependent efflux pumps.[3] They
recognize and transport a wide range of substrates, including many clinically important
anticancer drugs such as vinca alkaloids, anthracyclines, and etoposide.[3] This active
transport lowers the intracellular concentration of the chemotherapeutic agent, reducing its
efficacy. Reversan inhibits the function of these pumps, leading to increased intracellular drug
accumulation and enhanced cytotoxicity of the chemotherapeutic agent.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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